Cas no 797038-38-1 (Tert-butyl 4-oxotetrahydrothiophene-3-carboxylate)

• Product Name: Tert-butyl 4-oxotetrahydrothiophene-3-carboxylate
• CAS No: 797038-38-1
• MF: C₉H₁₄O₃S
• MW: 202.270661830902
• CID: 2191430
• PubChem ID: 53439186
• Update Time: 2025-04-21

Tert-butyl 4-oxotetrahydrothiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 4-oxotetrahydrothiophene-3-carboxylate
• tert-butyl 4-oxothiolane-3-carboxylate
• DB-102091
• DTXSID00701782
• 797038-38-1

• Inchi： 1S/C9H14O3S/c1-9(2,3)12-8(11)6-4-13-5-7(6)10/h6H,4-5H2,1-3H3
• InChI Key： FELUNFQWPOFSRK-UHFFFAOYSA-N
• SMILES： S1CC(C(C(=O)OC(C)(C)C)C1)=O

Computed Properties

• Exact Mass: 202.06636548Da
• Monoisotopic Mass: 202.06636548Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 68.7Ų